Cas no 451513-29-4 (N-2,6-bis(propan-2-yl)phenylfuran-2-carboxamide)

• Product Name: N-2,6-bis(propan-2-yl)phenylfuran-2-carboxamide
• CAS No: 451513-29-4
• MF: C₁₇H₂₁NO₂
• MW: 271.35414481163
• CID: 5435917
• PubChem ID: 728128
• Update Time: 2025-10-31

N-2,6-bis(propan-2-yl)phenylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS000535680
• F3096-3072
• N-(2,6-diisopropylphenyl)furan-2-carboxamide
• VU0509030-1
• 451513-29-4
• STL479694
• N-[2,6-di(propan-2-yl)phenyl]furan-2-carboxamide
• Oprea1_191292
• Z28261545
• BAS 05161840
• N-[2,6-Bis(1-methylethyl)phenyl]-2-furancarboxamide
• N-2,6-bis(propan-2-yl)phenylfuran-2-carboxamide

• Inchi： 1S/C17H21NO2/c1-11(2)13-7-5-8-14(12(3)4)16(13)18-17(19)15-9-6-10-20-15/h5-12H,1-4H3,(H,18,19)
• InChI Key： YWMUWTWCNWCDPP-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=C(C(C)C)C=CC=C1C(C)C)=O

Computed Properties

• Exact Mass: 271.157228913g/mol
• Monoisotopic Mass: 271.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.080±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 298.8±35.0 °C(Predicted)
• pka: 12.83±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-2,6-bis(propan-2-yl)phenylfuran-2-carboxamide

N-2,6-bis(propan-2-yl)phenylfuran-2-carboxamide: A Comprehensive Overview of CAS No. 451513-29-4

N-2,6-bis(propan-2-yl)phenylfuran-2-carboxamide (CAS No. 451513-29-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the areas of anti-inflammatory and anti-cancer therapies.

The molecular structure of N-2,6-bis(propan-2-yl)phenylfuran-2-carboxamide consists of a furan ring linked to a substituted phenyl group via an amide linkage. The presence of the isopropyl groups on the phenyl ring contributes to the compound's hydrophobicity and stability, making it an attractive candidate for drug development. Recent studies have highlighted its ability to modulate key signaling pathways involved in inflammation and cancer progression.

In the context of anti-inflammatory research, N-2,6-bis(propan-2-yl)phenylfuran-2-carboxamide has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These cytokines play a crucial role in the pathogenesis of various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. By suppressing their production, this compound may offer a novel therapeutic approach to managing these conditions.

Furthermore, preclinical studies have demonstrated that N-2,6-bis(propan-2-yl)phenylfuran-2-carboxamide exhibits potent anti-cancer properties. It has been found to induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying its anti-cancer effects involves the modulation of multiple signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of N-2,6-bis(propan-2-yl)phenylfuran-2-carboxamide have also been extensively studied. Research indicates that it has favorable oral bioavailability and a relatively long half-life, making it suitable for chronic administration. Additionally, its low toxicity profile in animal models suggests that it may be safe for human use.

One of the key challenges in the development of new drugs is ensuring their selectivity and minimizing off-target effects. In this regard, N-2,6-bis(propan-2-yl)phenylfuran-2-carboxamide has shown high selectivity for its intended targets while exhibiting minimal interactions with other biological systems. This selectivity is crucial for reducing side effects and improving patient outcomes.

The potential applications of N-2,6-bis(propan-2-yl)phenylfuran-2-carboxamide extend beyond inflammation and cancer. Recent studies have explored its effects on neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preliminary findings suggest that it may have neuroprotective properties by reducing oxidative stress and inhibiting neuroinflammation.

In conclusion, N-2,6-bis(propan-2-yl)phenylfuran-2-carboxamide (CAS No. 451513-29-4) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for various diseases.